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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B8085333 Get Quote

(Rac)-GSK547 is a potent and highly selective inhibitor of receptor-interacting serine/threonine-

protein kinase 1 (RIPK1).[1][2][3][4] Accurate preparation and proper storage of (Rac)-GSK547
stock solutions are crucial for ensuring experimental reproducibility and preserving the integrity

of the compound. This document provides detailed protocols for the preparation and storage of

(Rac)-GSK547 for research applications.

Chemical Properties and Solubility
(Rac)-GSK547 is the racemate of GSK547.[2][3][4] It is a white to off-white solid powder.[3][4]

Key quantitative data for (Rac)-GSK547 are summarized in the table below.

Property Value Source

Molecular Formula C₂₀H₁₈F₂N₆O [2][3][4]

Molecular Weight 396.39 g/mol [2][3][4]

Solubility in DMSO ≥ 125 mg/mL (≥ 315.35 mM) [2][3][4]

Solubility in DMF 1 mg/mL [5]

Solubility in Ethanol Slightly soluble [5]

Solubility in Water Insoluble [6]
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Note: The solubility of (Rac)-GSK547 in DMSO can be affected by the presence of moisture.[1]

[6] It is highly recommended to use fresh, anhydrous DMSO for the preparation of stock

solutions.[1][3][6] If precipitation is observed, gentle warming and/or sonication can be used to

aid dissolution.[1][7]

Recommended Storage Conditions
Proper storage of both the solid compound and its stock solutions is essential to maintain the

stability and activity of (Rac)-GSK547. It is advisable to store the compound in a sealed

container, protected from moisture, potentially under a nitrogen atmosphere.[4]

Form
Storage
Temperature

Duration Source

Solid Powder -20°C 3 years [4][7]

4°C 2 years [4]

In Solvent (DMSO) -80°C 6 months to 1 year [1][2][4][6]

-20°C 1 month [1][2][4][6]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (Rac)-GSK547 in dimethyl

sulfoxide (DMSO).

Materials
(Rac)-GSK547 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Optional: Sonicator or water bath

Procedure
Equilibrate (Rac)-GSK547: Allow the vial of (Rac)-GSK547 solid powder to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weigh the Compound: Accurately weigh the desired amount of (Rac)-GSK547 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.96 mg of the compound (Molecular Weight = 396.39 g/mol ).

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

(Rac)-GSK547 powder. For a 10 mM solution with 3.96 mg of compound, add 1 mL of

DMSO.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. If necessary, use a sonicator or gently warm the solution in a water

bath to aid dissolution.[1][7] Visually inspect the solution to ensure there are no visible

particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at

-20°C for short-term storage (up to 1 month).[6]

Experimental Workflow
The following diagram illustrates the workflow for preparing a (Rac)-GSK547 stock solution.
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Workflow for (Rac)-GSK547 Stock Solution Preparation
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Caption: Workflow for preparing (Rac)-GSK547 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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